Cas no 2383384-91-4 (3-Bromo-4-methyl-5- (trifluoromethyl)benzaldehyde)

• Product Name: 3-Bromo-4-methyl-5- (trifluoromethyl)benzaldehyde
• CAS No: 2383384-91-4
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• CID: 5174995
• Update Time: 2026-03-04

3-Bromo-4-methyl-5- (trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-5- (trifluoromethyl)benzaldehyde

• Inchi： 1S/C9H6BrF3O/c1-5-7(9(11,12)13)2-6(4-14)3-8(5)10/h2-4H,1H3
• InChI Key： HGWGZSZZYOEZSF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)(F)F)=C(C)C(Br)=C1

Additional information on 3-Bromo-4-methyl-5- (trifluoromethyl)benzaldehyde

Comprehensive Overview of 3-Bromo-4-methyl-5-(trifluoromethyl)benzaldehyde (CAS No. 2383384-91-4)

3-Bromo-4-methyl-5-(trifluoromethyl)benzaldehyde is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a methyl group, and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of complex molecules. The compound's CAS No. 2383384-91-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for fluorinated compounds like 3-Bromo-4-methyl-5-(trifluoromethyl)benzaldehyde has surged due to their enhanced stability and bioavailability. This trend aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such intermediates. The compound's trifluoromethyl group is particularly noteworthy, as it often imparts desirable properties like increased lipophilicity and metabolic resistance, making it a hotspot in drug discovery and material science.

The synthesis of 3-Bromo-4-methyl-5-(trifluoromethyl)benzaldehyde typically involves multi-step reactions, including halogenation and formylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and reduce environmental impact. These innovations address common search queries like "efficient synthesis of trifluoromethylbenzaldehydes" and "green chemistry approaches for halogenated intermediates," reflecting the industry's focus on efficiency and sustainability.

From an application perspective, 3-Bromo-4-methyl-5-(trifluoromethyl)benzaldehyde is frequently utilized in the development of active pharmaceutical ingredients (APIs) and agrochemicals. Its role as a building block in heterocyclic chemistry is especially prominent, enabling the construction of diverse scaffolds for drug candidates. Recent studies highlight its potential in cancer research and central nervous system (CNS) therapeutics, topics that dominate academic and industrial discussions.

Quality control and analytical characterization are paramount for CAS No. 2383384-91-4. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. These methods align with frequently searched terms like "analytical validation of benzaldehyde derivatives" and "HPLC methods for halogenated compounds," underscoring the importance of rigorous standards in chemical manufacturing.

In summary, 3-Bromo-4-methyl-5-(trifluoromethyl)benzaldehyde represents a critical intersection of organic synthesis, medicinal chemistry, and industrial innovation. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific and commercial landscapes. For researchers exploring fluorinated building blocks or halogenated intermediates, this compound offers a compelling case study in the synergy between molecular design and practical application.